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Compound of Interest

Compound Name:
1-(2-Chloroethyl)-1-(4-

cyanophenyl)urea

Cat. No.: B11882450

Get Quote

Executive Summary & Nomenclature Clarification
Compound Identity:

IUPAC Name: 1-(2-Chloroethyl)-3-(4-cyanophenyl)urea[1]

Common Synonym:

-(2-Chloroethyl)-

-(4-cyanophenyl)urea

CAS Registry Number:13908-43-5[2]

Molecular Formula:

[2][3]

Molecular Weight: 223.66 g/mol
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Critical Note on Nomenclature (1,1- vs. 1,3-Isomer): While some commercial databases (e.g.,

CymitQuimica) may list this entry as 1-(2-Chloroethyl)-1-(4-cyanophenyl)urea, the CAS

number 13908-43-5 corresponds to the 1,3-disubstituted urea. The 1,1-isomer (where both the

chloroethyl and cyanophenyl groups are attached to the same nitrogen) is chemically distinct

and less common in this specific pharmacological class. This guide focuses on the verified 1,3-

isomer structure, which aligns with the standard nitrosourea metabolite pattern (denitrosated

analogs of drugs like CCNU/Lomustine).

Chemical Structure Analysis
The molecule consists of three distinct structural domains that define its reactivity and

biological potential.

2.1 Structural Domains
Urea Bridge (

):

Acts as the central scaffold connecting the two functional groups.

Provides hydrogen bond donor/acceptor sites critical for binding affinity in biological

targets.

Susceptible to hydrolysis under strongly acidic or basic conditions.

2-Chloroethyl Group (

):

An alkylating moiety typical of the nitrogen mustard class.

Mechanism: Under physiological conditions, the chloroethyl group can undergo

intramolecular cyclization to form an aziridinium ion (though less spontaneously in ureas

compared to amines), or react directly as an electrophile.

In nitrosoureas (the likely precursors), this group is responsible for DNA alkylation (cross-

linking). In the urea form, its reactivity is modulated by the electron-withdrawing urea

carbonyl.
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4-Cyanophenyl Ring (

):

Electronic Effect: The cyano (

) group is a strong electron-withdrawing group (EWG) at the para position.

Impact: This reduces the electron density on the adjacent nitrogen (N3), increasing the

acidity of the N-H proton and potentially enhancing the stability of the urea linkage against

enzymatic degradation compared to electron-rich analogs.

Lipophilicity: The aromatic ring contributes to the molecule's lipophilicity (

), facilitating membrane permeability.

2.2 Structural Visualization (DOT Diagram)
The following diagram illustrates the connectivity and functional groups of 1-(2-Chloroethyl)-3-

(4-cyanophenyl)urea.

Figure 1: Structural Connectivity of 1-(2-Chloroethyl)-3-(4-cyanophenyl)urea (CAS 13908-43-5)
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Synthesis & Production Protocols
The synthesis of 1-(2-Chloroethyl)-3-(4-cyanophenyl)urea typically follows a nucleophilic

addition mechanism involving an isocyanate and an amine.

3.1 Synthetic Pathway
Reaction: 4-Cyanophenyl isocyanate + 2-Chloroethylamine Hydrochloride

Product

Mechanism:
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Base Activation: 2-Chloroethylamine hydrochloride is neutralized with a base (e.g.,

Triethylamine) to release the free amine.

Nucleophilic Attack: The lone pair on the nitrogen of 2-chloroethylamine attacks the

electrophilic carbon of the isocyanate group (

) on the 4-cyanophenyl isocyanate.

Proton Transfer: A rapid proton transfer stabilizes the urea linkage.

3.2 Experimental Protocol (Standardized)
Reagents:

4-Cyanophenyl isocyanate (1.0 eq)

2-Chloroethylamine hydrochloride (1.1 eq)

Triethylamine (TEA) (1.2 eq)

Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous.

Procedure:

Preparation: Dissolve 2-chloroethylamine hydrochloride in anhydrous DCM at

under inert atmosphere (

).

Activation: Add TEA dropwise. Stir for 15 minutes to generate the free amine in situ.

Addition: Add a solution of 4-cyanophenyl isocyanate in DCM dropwise to the reaction

mixture, maintaining temperature

.

Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours. Monitor

via TLC (Hexane:Ethyl Acetate).
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Workup: Quench with water. Extract with DCM (

). Wash organic layer with brine, dry over

, and concentrate in vacuo.

Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography

(Silica gel).

3.3 Synthesis Workflow Diagram

Figure 2: Synthetic Pathway for 1-(2-Chloroethyl)-3-(4-cyanophenyl)urea
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Physicochemical Properties Data
Property Value / Description Note

Physical State Solid (Crystalline powder) Typically white to off-white.

Melting Point (Estimated)

Analogs (e.g., 4-bromo) melt

~177°C; 3-chloro-4-cyano

~111°C.

Solubility DMSO, DMF, Methanol

Sparingly soluble in water;

soluble in polar organic

solvents.

Stability
Stable under standard

conditions.

Avoid strong acids/bases

(hydrolysis risk).

Reactivity Alkylating agent potential.
2-chloroethyl group can react

with nucleophiles (e.g., thiols).

Lipophilicity (Predicted)
Moderate lipophilicity due to

the aromatic ring.

Applications & Biological Context
1. Nitrosourea Metabolite Modeling: This compound serves as a model for the denitrosated

metabolite of potential nitrosourea drugs (e.g., analogs of CCNU where the cyclohexyl ring is

replaced by a cyanophenyl group). In drug metabolism studies, the loss of the nitroso group (

) from a nitrosourea yields the corresponding urea, which is often pharmacologically inactive as
an alkylating agent but relevant for toxicity profiles.

2. Synthetic Intermediate: It acts as a precursor for the synthesis of 1-(2-chloroethyl)-1-nitroso-

3-(4-cyanophenyl)urea, a theoretical anticancer agent designed to combine the alkylating

power of the chloroethyl-nitrosourea moiety with the electronic properties of the cyanophenyl

group.

3. Analytical Standard: Used as a reference standard in HPLC/MS assays to identify impurities

or degradation products in pharmaceutical formulations containing chloroethyl-urea derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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